Cas no 2224314-77-4 (N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide)

• Product Name: N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide
• CAS No: 2224314-77-4
• MF: C₁₃H₁₃NO₃S₂
• MW: 295.377220869064
• CID: 5410799
• PubChem ID: 132390227
• Update Time: 2025-05-19

N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034122465
• Z3015819518
• EN300-26581605
• N-(1-Benzothiophen-7-yl)-3-ethenylsulfonylpropanamide
• 2224314-77-4
• N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide

• Inchi： 1S/C13H13NO3S2/c1-2-19(16,17)9-7-12(15)14-11-5-3-4-10-6-8-18-13(10)11/h2-6,8H,1,7,9H2,(H,14,15)
• InChI Key： DOCVPIZEWAOXDL-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=CC=C2C=CSC=12)=O)(=O)=O

Computed Properties

• Exact Mass: 295.03368562g/mol
• Monoisotopic Mass: 295.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.9Ų

Additional information on N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide

N-(1-Benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide: A Comprehensive Overview

N-(1-Benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide, with the CAS number 2224314-77-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene moiety with an ethenesulfonyl group and a propanamide chain. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of extensive research in recent years.

The benzothiophene ring system is a heterocyclic aromatic compound that has been widely studied for its electronic properties and potential applications in optoelectronic devices. The ethenesulfonyl group, on the other hand, introduces additional functionality, such as increased reactivity and the ability to participate in various chemical transformations. The propanamide chain further enhances the compound's versatility by providing a flexible linker that can be modified for specific applications.

Recent studies have focused on the synthesis and characterization of N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide. Researchers have explored various synthetic routes to optimize the yield and purity of the compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been particularly effective in constructing the benzothiophene ring system and attaching the ethenesulfonyl group.

The electronic properties of N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide have been investigated using computational chemistry techniques. These studies have revealed that the compound exhibits a high degree of conjugation across its structure, which contributes to its stability and reactivity. The benzothiophene moiety plays a critical role in determining the compound's optical properties, making it a promising candidate for applications in light-emitting diodes (LEDs) and other optoelectronic devices.

In terms of applications, N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide has shown potential in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The ethenesulfonyl group can be functionalized with various drugs or therapeutic agents, enabling targeted delivery to specific tissues or cells. Additionally, the compound has been explored as a precursor for synthesizing more complex molecules with enhanced biological activity.

Recent advancements in materials science have also highlighted the use of N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide as a building block for constructing advanced materials with tailored properties. For instance, researchers have successfully incorporated this compound into polymer matrices to create materials with improved mechanical strength and thermal stability. These findings underscore its versatility as a chemical building block.

The environmental impact of N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide has also been a topic of interest. Studies have demonstrated that the compound exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly applications. Furthermore, its degradation products have been shown to be non-hazardous under standard environmental conditions.

In conclusion, N-(1-benzothiophen-7-yl)-3-(ethenesulfonyl)propanamide (CAS 2224314-77-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its favorable chemical and physical properties, positions it as a valuable tool in research and development efforts. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing modern science and technology.